Isopilocarpine nitrate
Overview
Description
Isopilocarpine nitrate is a compound with the empirical formula C11H17N3O5 . It is related to pilocarpine, a miotic and a direct-acting parasympathomimetic agent . Pilocarpine is used for the reduction of elevated intraocular pressure (IOP) in patients with primary open-angle glaucoma .
Synthesis Analysis
The synthesis of pilocarpine, a compound closely related to isopilocarpine, has been reported . The starting material is commercially available 2-acetylbutyrolactone, which is converted to homopilopic aldehyde . The reaction condition and strategy of the synthesis are such that no epimerization at the potential C3 is allowed to form its diastereoisomer isopilocarpine .Molecular Structure Analysis
The molecular weight of this compound is 271.27 . The empirical formula (Hill Notation) is C11H17N3O5 .Chemical Reactions Analysis
Pilocarpine, a compound related to isopilocarpine, can undergo various reactions. For example, it can regenerate and isomerize to isopilocarpine and form imidazole derivatives, isopilopic, homoisopilopic, and tricarboxylic acids .Physical And Chemical Properties Analysis
This compound has a molecular weight of 271.27 . The empirical formula (Hill Notation) is C11H17N3O5 .Scientific Research Applications
Stability in Ophthalmic Solutions
Isopilocarpine nitrate is used in ophthalmic solutions, and its stability is crucial for effectiveness. Kreienbaum and Page (1986) studied the stability of pilocarpine nitrate in ophthalmic solutions across US hospitals. They found that all samples of pilocarpine nitrate met the United States Pharmacopeia (USP) requirements, although pilocarpine salts in these solutions decompose into isopilocarpine under various storage conditions (Kreienbaum & Page, 1986).
Analytical Methods for Isopilocarpine
Capillary zone electrophoresis, as described by Baeyens et al. (1993), is used for the separation of pilocarpine from isopilocarpine. This method is applied to analyze commercial ophthalmic pilocarpine solutions, showcasing the importance of accurately measuring isopilocarpine levels (Baeyens et al., 1993).
Synthesis Research
The synthesis of (+)-pilocarpine (as its nitrate salt) has been a significant focus in research. Davies et al. (2009) achieved the total synthesis of (+)-pilocarpine in nine steps, starting from a specific diol. Their method showed that pilocarpine and isopilocarpine can be separated by recrystallization, underlining the importance of understanding isopilocarpine's role in synthesis processes (Davies et al., 2009).
Ocular Drug Delivery
Miller and Donovan (1982) investigated the use of poloxamer 407 gel for ophthalmic drug delivery of pilocarpine nitrate. Their study highlighted the enhanced activity of pilocarpine when formulated with this gel, suggesting potential applications for isopilocarpine in improving ocular drug formulations (Miller & Donovan, 1982).
Stability Indicating Assays
Wong et al. (1991) developed a stability-indicating HPLC assay for analyzing pilocarpine nitrate in reservoirs used in cystic fibrosis indicator systems. This method can selectively detect pilocarpine and its degradants, including isopilocarpine, showcasing the importance of analytical methods in monitoring the stability of pharmaceutical preparations containing isopilocarpine (Wong et al., 1991).
Binding Affinity Studies
Research by Drake, O'Donnell, and Polansky (1986) on muscarinic cholinergic receptors found that isopilocarpine has a binding affinity approximately one-tenth that of pilocarpine. This study is crucial for understanding the pharmacological effects of isopilocarpine in relation to pilocarpine (Drake, O'Donnell, & Polansky, 1986).
Mechanism of Action
Pilocarpine, a compound related to isopilocarpine, acts as a muscarinic receptor agonist . It acts on a subtype of muscarinic receptor (M3) found on the iris sphincter muscle, causing the muscle to contract, resulting in pupil constriction (miosis) . Pilocarpine also acts on the ciliary muscle and causes it to contract .
Safety and Hazards
Future Directions
Pilocarpine, a compound related to isopilocarpine, has been used in the treatment of dry mouth and various ophthalmic conditions, including elevated intraocular pressure and glaucoma . It has also been used in the induction of miosis before goniotomy or trabeculotomy . Future research may explore further uses of isopilocarpine nitrate and related compounds in medical treatments.
properties
IUPAC Name |
(3R,4R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one;nitric acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2.HNO3/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2;2-1(3)4/h5,7-8,10H,3-4,6H2,1-2H3;(H,2,3,4)/t8-,10+;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRZXEPJJHQYOGF-KXNXZCPBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(COC1=O)CC2=CN=CN2C.[N+](=O)(O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H]1[C@H](COC1=O)CC2=CN=CN2C.[N+](=O)(O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5984-94-1 | |
Record name | Isopilocarpine, nitrate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5984-94-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Isopilocarpine nitrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005984941 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | β-pilocarpine nitrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.273 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ISOPILOCARPINE NITRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/28Y02I9K4P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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